Cas no 58819-71-9 (Pyridine, 2,6-bis(methylthio)-)

• Product Name: Pyridine, 2,6-bis(methylthio)-
• CAS No: 58819-71-9
• MF: C₇H₉NS₂
• MW: 171.28305888176
• CID: 340786
• PubChem ID: 12560806
• Update Time: 2025-04-19

Pyridine, 2,6-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,6-bis(methylthio)-
• 2,6-bis(methylsulfanyl)pyridine
• DTXSID30502582
• 2,6-dimethylthio pyridine
• 58819-71-9
• SCHEMBL8779829

• Inchi： 1S/C7H9NS2/c1-9-6-4-3-5-7(8-6)10-2/h3-5H,1-2H3
• InChI Key： KMXGSPJFNYXGGG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=C(N=1)SC

Computed Properties

• Exact Mass: 171.01777
• Monoisotopic Mass: 171.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• PSA: 12.89